Osmium(2+)

• Molecular Formula: Os+2
• Molecular Weight: 190.2 g/mol
• IUPAC Name: osmium(2+)
• InChI: InChI=1S/Os/q+2
• InChI Key: MQZFZDIZKWNWFX-UHFFFAOYSA-N
• SMILES: [Os+2]

Description

Osmium(2+) is a monoatomic dication and a divalent metal cation.

Scientific Research Applications

1. Anticancer Drug Candidates and Imaging Probes

Osmium(2+) complexes, due to their unique chemical reactivity, have significant potential in biological and medical applications. These compounds show diverse modes of action such as DNA interactions and protein inhibition. Polypyridyl Os(II) compounds are particularly notable for their use in luminescent cell imaging and photodynamic therapy, leveraging their long-wavelength metal-ligand charge transfer absorptions and near-infrared emission. They are being actively researched as innovative anticancer agents and organelle-targeted imaging probes (Zhang & Huang, 2018).

2. Palaeoceanographic Research

In palaeoceanography, the marine osmium isotope record has become a vital tracer. Recent advancements have enhanced our understanding of osmium's behavior in natural environments such as seawater, river water, and hydrothermal vent fluids. These insights have been crucial for estimating the marine residence time of osmium and understanding the historical variations in marine osmium isotopes, extending back into the Mesozoic era (Peucker‐Ehrenbrink & Ravizza, 2000).

3. High-Pressure Physics

Osmium is renowned for its exceptional physical properties, including high density and incompressibility, even under extreme pressures above 750 gigapascals. These properties have been explored through high-pressure experiments, revealing anomalies in its structural behavior, potentially linked to electronic transitions and changes in the Fermi surface of valence electrons (Dubrovinsky et al., 2015).